2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Amino-N-(furan-2-ylmethyl)-N-methylbutanamide (IUPAC name: 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide; hydrochloride) is a synthetic organic compound with the molecular formula C₁₀H₁₇ClN₂O₂ and a molecular weight of approximately 210.27 g/mol. Its structure features a furan ring, a branched butanamide backbone, and an amino group, making it a versatile candidate for biological and chemical research . The hydrochloride form enhances water solubility, facilitating its use in pharmacological studies .
Key applications include:
- Antimicrobial and anticancer research: The compound’s furan moiety and amide functionality enable interactions with microbial enzymes or cancer cell receptors.
- Neuropharmacology: Its derivative, N-(furan-2-ylmethyl)-N-methylprop-2-yn-1-amine (F2MPA), acts as a MAO-B inhibitor, enhancing synaptic transmission and long-term potentiation (LTP) in the dentate gyrus without inducing pathological hyperexcitability .
Synthesis typically involves a two-step process:
Reacting bromoacetyl bromide with 2-(furan-2-ylmethyl)methylamine to form a bromoacetamide intermediate.
Subsequent amidation under controlled conditions to yield the final product .
Properties
Molecular Formula |
C10H16N2O2 |
|---|---|
Molecular Weight |
196.25 g/mol |
IUPAC Name |
2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide |
InChI |
InChI=1S/C10H16N2O2/c1-3-9(11)10(13)12(2)7-8-5-4-6-14-8/h4-6,9H,3,7,11H2,1-2H3 |
InChI Key |
KESOUVLTWJENSJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(=O)N(C)CC1=CC=CO1)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide typically involves the reaction of furan-2-carbaldehyde with N-methylbutanamide in the presence of an amine catalyst. The reaction proceeds through a condensation mechanism, forming the desired product. The reaction conditions often include:
Solvent: Ethanol or methanol
Temperature: Room temperature to 70°C
Catalyst: Triethylamine or other organic bases
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the use of heterogeneous catalysts can be explored to improve the efficiency of the process.
Chemical Reactions Analysis
Types of Reactions
2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.
Reduction: The amide group can be reduced to form corresponding amines.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.
Substitution: Alkyl halides or acyl chlorides in the presence of a base.
Major Products
Oxidation: Furan-2-carboxylic acid derivatives.
Reduction: Corresponding amines.
Substitution: N-substituted derivatives.
Scientific Research Applications
2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.
Industry: Utilized in the synthesis of polymers and materials with unique properties.
Mechanism of Action
The mechanism of action of 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide involves its interaction with specific molecular targets. The furan ring and amino group can form hydrogen bonds and other interactions with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Key Insights :
- N-(Furan-2-ylmethyl)acetamide () lacks the branched butanamide chain and amino group, resulting in reduced bioactivity compared to the target compound .
Brominated Derivatives
| Compound Name | Molecular Formula | Key Features | Reactivity/Bioactivity | Reference |
|---|---|---|---|---|
| 2-Bromo-N-methylbutanamide | C₅H₁₀BrNO | Bromine at C2, methylamide | High electrophilicity | |
| 2-Bromo-N-(furan-2-ylmethyl)acetamide | C₇H₈BrNO₂ | Bromine, furan, acetamide | Enhanced antimicrobial activity |
Key Insights :
- Bromine substitution increases reactivity in nucleophilic substitutions, but the branched butanamide in the target compound provides steric hindrance, balancing reactivity with stability .
- Brominated furan derivatives () show higher antimicrobial activity than non-brominated analogs, though they lack the MAO-B inhibitory effects seen in F2MPA .
Alkyl/Aryl Substituted Butanamides
| Compound Name | Molecular Formula | Substituents | Bioactivity | Reference |
|---|---|---|---|---|
| N-(2-Aminoethyl)-4-phenylbutanamide | C₁₂H₁₈N₂O | Phenyl at C4, aminoethyl side chain | Inferred neuroactivity | |
| N-(2-Methylbenzyl)butan-2-amine | C₁₂H₁₉N | Methylbenzyl group, secondary amine | Unreported bioactivity |
Key Insights :
- The phenylbutanamide in may enhance lipophilicity, improving blood-brain barrier penetration compared to the furan-based target compound .
- N-(2-Methylbenzyl)butan-2-amine () lacks the amide bond, reducing hydrogen-bonding capacity and likely altering target selectivity .
Heterocyclic Analogs
| Compound Name | Molecular Formula | Heterocycle | Unique Properties | Reference |
|---|---|---|---|---|
| 2-Amino-N-[(1-benzylpiperidin-4-yl)methyl]-N-ethyl-3-methylbutanamide | C₂₁H₃₄N₃O | Piperidine ring, benzyl group | Enhanced receptor binding | |
| (2-Fluorophenyl)methylamine | C₈H₁₀FN | Fluorophenyl group | Potential CNS activity |
Key Insights :
- Fluorine substitution () may enhance metabolic stability but reduces the electron-rich character of the aromatic ring compared to furan .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
